Cas no 4774-22-5 (Piperazine-2,6-dione)

• Product Name: Piperazine-2,6-dione
• CAS No: 4774-22-5
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• MDL: MFCD11109779
• CID: 45308
• PubChem ID: 338690
• Update Time: 2025-06-26

Piperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• Piperazine-2,6-dione
• 2,6-Piperazinedione
• 2,6-Dioxopiperazine
• 3,5-Dioxopiperazine
• NSC 362116
• NSC362116
• PubChem22665
• CYJAWBVQRMVFEO-UHFFFAOYSA-N
• Piperazine-2,6-dione, AldrichCPR
• 2,6-piperazinedione, hydrochloride
• SB11264
• RP19129
• SY019427
• ST2413680
• AB0025045
• W6436
• TL80073453
• J-523964
• AKOS006238344
• Dimethyloltert-butylamine
• SCHEMBL269755
• DS-10672
• NSC-362116
• DTXSID90320623
• 4774-22-5
• EN300-59857
• AMY34235
• MFCD11109779
• CS-W003770
• CHEMBL4549017
• FT-0647856
• A7298
• ALBB-021984

• MDL： MFCD11109779
• Inchi： 1S/C4H6N2O2/c7-3-1-5-2-4(8)6-3/h5H,1-2H2,(H,6,7,8)
• InChI Key： CYJAWBVQRMVFEO-UHFFFAOYSA-N
• SMILES： O=C1CNCC(N1)=O

Computed Properties

• Exact Mass: 114.04300
• Monoisotopic Mass: 114.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.3
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.246
• Boiling Point: 338.6°C at 760 mmHg
• Flash Point: 183°C
• Refractive Index: 1.467
• PSA: 58.20000
• LogP: -1.11000

Piperazine-2,6-dione Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on Piperazine-2,6-dione

Piperazine-2,6-dione (CAS No. 4774-22-5): A Comprehensive Overview

Piperazine-2,6-dione (CAS No. 4774-22-5) is a cyclic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as piperic acid, is characterized by its piperazine ring with two ketone groups at the 2 and 6 positions. The molecular formula of Piperazine-2,6-dione is C₄H₆N₂O₂, and it has a molecular weight of approximately 118.10 g/mol.

The chemical properties of Piperazine-2,6-dione are notable for its high reactivity and versatility in various synthetic pathways. It is a white crystalline solid that is soluble in water and organic solvents such as ethanol and methanol. The compound's ability to form stable complexes with metal ions and its potential to act as a chelating agent make it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.

In recent years, the biological activities of Piperazine-2,6-dione have been extensively studied. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Piperazine-2,6-dione derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Piperazine-2,6-dione has also been investigated for its potential as an anticancer agent. A study published in the Journal of Biological Chemistry in 2020 reported that certain derivatives of Piperazine-2,6-dione can induce apoptosis in human cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings highlight the compound's potential for developing novel cancer therapeutics.

The pharmacokinetic properties of Piperazine-2,6-dione have also been explored to understand its behavior in biological systems. Research indicates that the compound is rapidly absorbed after oral administration and has a moderate half-life, making it suitable for sustained-release formulations. Additionally, studies have shown that Piperazine-2,6-dione exhibits low toxicity at therapeutic doses, which is a crucial factor for its clinical development.

In the context of drug discovery and development, Piperazine-2,6-dione has been used as a scaffold for designing new molecules with enhanced biological activities. For instance, a recent study published in the European Journal of Medicinal Chemistry described the synthesis of novel Piperazine-2,6-dione derivatives with improved potency against multidrug-resistant bacteria. These derivatives showed promising results in both in vitro and in vivo models, suggesting their potential for addressing the growing problem of antibiotic resistance.

The environmental impact of Piperazine-2,6-dione has also been considered in recent research. Studies have evaluated the biodegradability and ecotoxicity of the compound to ensure its safe use in industrial processes and pharmaceutical applications. Results indicate that under appropriate conditions, Piperazine-2,6-dione can be effectively degraded by microorganisms, minimizing its environmental footprint.

In conclusion, Piperazine-2,6-dione (CAS No. 4774-22-5) is a versatile compound with a wide range of applications in chemistry and biology. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.